(3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one

• CAS No.: 617694-98-1
• Molecular Formula: C26H20N2O2S2
• Molecular Weight: 456.6 g/mol
• IUPAC Name: (5Z)-3-benzyl-5-[1-[(4-methylphenyl)methyl]-2-oxoindol-3-ylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C26H20N2O2S2/c1-17-11-13-19(14-12-17)15-27-21-10-6-5-9-20(21)22(24(27)29)23-25(30)28(26(31)32-23)16-18-7-3-2-4-8-18/h2-14H,15-16H2,1H3/b23-22-
• InChI Key: ORKJSHVBMPMCPU-FCQUAONHSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3/C(=C/4\C(=O)N(C(=S)S4)CC5=CC=CC=C5)/C2=O
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C(=C4C(=O)N(C(=S)S4)CC5=CC=CC=C5)C2=O

Description

The compound "(3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one" is a rhodanine-based heterocyclic molecule featuring a fused indole-thiazolidinone scaffold. Its structure includes:

• A 3-benzyl-substituted thiazolidinone ring with 4-oxo and 2-thioxo functional groups.
• A (Z)-configured exocyclic double bond linking the thiazolidinone to a 1-(4-methylbenzyl)-substituted indol-2-one moiety.

The 4-methylbenzyl and benzyl groups may enhance lipophilicity, influencing membrane permeability and target binding.

Biological Activity

The compound (3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one is a thiazolidinone derivative that has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antiproliferative, antioxidant, and antimicrobial properties based on recent research findings.

Chemical Structure

The chemical structure of the compound can be broken down into two main components:

• Thiazolidinone Backbone : This part contributes to various biological activities, including anticancer properties.
• Indole Moiety : Known for its presence in many bioactive compounds, the indole structure enhances the pharmacological profile of the compound.

Antiproliferative Activity

Recent studies have demonstrated significant antiproliferative effects of thiazolidinone derivatives against various cancer cell lines. The compound was tested alongside other thiazolidinones and exhibited promising results:

Compound	Cell Line	IC50 (µM)	Remarks
(3Z)-3-(3-benzyl-4-oxo...)	MCF-7	1.10	Comparable to Doxorubicin
5j	A549	1.20	More potent than Doxorubicin
5b	Panc-1	1.30	Similar potency to Doxorubicin
5i	MCF-7	1.35	High activity against cancer cells

These findings indicate that compounds derived from thiazolidinone structures can effectively inhibit cancer cell proliferation, with some derivatives showing IC50 values comparable to established chemotherapeutic agents like Doxorubicin .

The mechanism of action for these compounds often involves:

• Inhibition of Cell Cycle Progression : Compounds induce apoptosis through the caspase pathway.
• Targeting Specific Kinases : Many thiazolidinones inhibit tyrosine kinases, which play a crucial role in cancer cell signaling pathways .

Antioxidant Activity

Antioxidant assays have shown that thiazolidinone derivatives can significantly reduce oxidative stress markers. For instance:

• Lipid Peroxidation Assay : Compounds demonstrated strong inhibitory effects on lipid peroxidation, with some derivatives achieving EC50 values as low as 0.565 mM .

This antioxidant activity suggests potential applications in preventing oxidative stress-related diseases.

Antimicrobial Activity

Thiazolidinones have also been evaluated for their antimicrobial properties. The compound has shown effectiveness against various microbial strains:

Microbial Strain	Activity	Reference
Staphylococcus aureus	Inhibitory
Escherichia coli	Moderate
Candida albicans	Effective

These results highlight the broad-spectrum antimicrobial potential of thiazolidinone derivatives.

Case Studies and Research Findings

Several studies have investigated the biological activities of related thiazolidinones:

• Study on Thiazolidinone Derivatives : A series of synthesized compounds were tested for anticancer activity against MCF-7 and A549 cell lines, revealing IC50 values ranging from 0.11 to 8.4 µM across different derivatives.
• Antioxidant Evaluation : Research indicated that structural modifications significantly enhance antioxidant capacity, emphasizing the importance of substituents on the thiazolidinone ring .

Scientific Research Applications

Anticancer Activity

Recent studies have indicated that derivatives of this compound exhibit anticancer properties . For instance, compounds similar to (3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene) have shown efficacy against various cancer cell lines, including:

• HT-29 (colorectal cancer)
• TK-10 (renal cancer)

These compounds often work by inducing apoptosis or inhibiting cell proliferation through various mechanisms, including the modulation of signaling pathways related to cell survival and death .

Antimicrobial Properties

The compound has been evaluated for its antimicrobial activity . Studies suggest that it can inhibit the growth of several pathogenic bacteria and fungi. This property makes it a candidate for the development of new antimicrobial agents, particularly in an era of rising antibiotic resistance .

Antioxidant Activity

Research indicates that (3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene) possesses significant antioxidant properties . Antioxidants play a crucial role in protecting cells from oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders .

Case Study 1: Anticancer Research

A study published in a peer-reviewed journal explored the effects of a series of thiazolidinone derivatives on HT-29 and TK-10 cells. The results demonstrated that certain modifications to the thiazolidinone structure enhanced cytotoxicity against these cancer cells, indicating that compounds like (3Z)-3-(3-benzyl-4-oxo) could be optimized for better therapeutic outcomes .

Case Study 2: Antimicrobial Efficacy

In another investigation focusing on antimicrobial activity, derivatives of this compound were tested against common bacterial strains such as Staphylococcus aureus and Escherichia coli. The findings revealed that these compounds exhibited significant inhibitory effects, suggesting their potential use in treating bacterial infections .

Comparison with Similar Compounds

Substituent Effects on Activity and Solubility

• Benzyl vs. 4-Methylbenzyl Groups: The 4-methylbenzyl group in the target compound (vs.
• Electron-Donating/Withdrawing Groups : Nitro () and chloro () substituents increase electrophilicity, which may enhance covalent interactions with biological targets but could also reduce metabolic stability .
• Hydrogen-Bonding Motifs : Analogs with hydroxyl groups (e.g., ) exhibit intramolecular H-bonding (e.g., S(6) ring motifs), improving crystallinity and solubility .

Antimicrobial Potential

Compounds such as (Z)-5-(2-hydroxybenzylidene)-2-thioxothiazolidin-4-one () and 3-phenyl-5-(phenylmethylidene)-2-thioxo-1,3-thiazolidin-4-one () demonstrate that rhodanine derivatives with planar, conjugated systems exhibit broad-spectrum antimicrobial activity . The target compound’s 4-methylbenzyl group may similarly enhance membrane penetration in Gram-positive bacteria, though empirical validation is needed.

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes and reaction conditions for preparing (3Z)-3-(3-benzyl-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene)-1-(4-methylbenzyl)-1,3-dihydro-2H-indol-2-one?

• Methodological Answer : The compound can be synthesized via condensation reactions between 3-formyl-1H-indole-2-carboxylic acid derivatives and thiazolidinone precursors. For example, refluxing equimolar amounts of a 3-formyl-indole derivative with 2-thioxo-thiazolidin-4-one in acetic acid with sodium acetate as a catalyst (2–3 hours, 80–100°C) yields the target compound. Recrystallization from acetic acid or ethanol/water mixtures improves purity .

Q. How can the structural identity and purity of the compound be confirmed?

• Methodological Answer : Use a combination of spectroscopic techniques:

• FT-IR : Confirm the presence of thioxo (C=S, ~1200–1250 cm⁻¹) and carbonyl (C=O, ~1650–1750 cm⁻¹) groups .
• NMR : Analyze $^1H$ and $^{13}C$ spectra to verify Z-configuration (via coupling constants) and substituent positions (e.g., benzyl and methylbenzyl groups) .
• HPLC : Assess purity (>95%) using reverse-phase columns with UV detection at 254 nm .

Q. What are the key functional groups influencing reactivity in this compound?

• Methodological Answer : The thioxo (C=S) and oxo (C=O) groups in the thiazolidinone ring enhance electrophilicity, enabling nucleophilic attacks (e.g., by amines or thiols). The indole-2-one moiety contributes to π-π stacking interactions, relevant in supramolecular chemistry or biological target binding .

Advanced Research Questions

Q. How can regioselectivity be controlled during the synthesis of analogs with modified benzyl or indole substituents?

• Methodological Answer : Regioselectivity depends on electronic and steric factors:

• Electronic effects : Electron-withdrawing groups on the benzyl ring (e.g., nitro, halogen) direct electrophilic substitution to specific positions .
• Catalysts : Palladium-based catalysts (e.g., Pd(OAc)₂) in reductive cyclization reactions improve selectivity for fused heterocycles .
• Solvent polarity : Polar aprotic solvents (e.g., DMF) favor kinetically controlled pathways, while acetic acid promotes thermodynamic products .

Q. What computational methods predict the compound’s bioactivity (e.g., antimicrobial, anticancer)?

• Methodological Answer :

• Molecular docking : Use AutoDock Vina to model interactions with targets like bacterial enoyl-ACP reductase or human kinases. The thiazolidinone and indole moieties often bind to hydrophobic pockets .
• QSAR modeling : Train models using descriptors like LogP, topological polar surface area (TPSA), and H-bond donor/acceptor counts to correlate structure with observed bioactivity .

Q. How can conflicting data on the compound’s biological activity across studies be resolved?

• Methodological Answer : Design comparative assays with standardized protocols:

• Dose-response curves : Test across a range of concentrations (e.g., 1–100 µM) to identify IC₅₀ values .
• Positive controls : Use established inhibitors (e.g., ciprofloxacin for antimicrobial assays) to validate experimental conditions .
• Structural analogs : Synthesize derivatives to isolate the contribution of specific substituents (e.g., benzyl vs. methylbenzyl groups) .

Q. What strategies stabilize the compound against degradation under physiological conditions?

• Methodological Answer :

• pH optimization : Store in acidic buffers (pH 4–5) to prevent hydrolysis of the thiazolidinone ring .
• Lyophilization : Freeze-dry the compound with cryoprotectants (e.g., trehalose) for long-term storage .
• Prodrug design : Modify labile groups (e.g., esterify the oxo group) to enhance metabolic stability .

Q. How can crystallography resolve stereochemical ambiguities in the Z-configuration?

• Methodological Answer : Perform single-crystal X-ray diffraction (SCXRD) at low temperatures (90 K) to minimize thermal motion artifacts. Compare bond lengths and angles with known rhodanine derivatives (e.g., (5Z)-5-(2-hydroxybenzylidene)-3-phenyl-2-thioxo-1,3-thiazolidin-4-one) to confirm the Z-configuration .